3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is a heterocyclic compound featuring a fused imidazo[1,5-a]pyridine core substituted with a cyclopentyl group at the imidazole nitrogen and a carboxylic acid moiety at position 1 of the pyridine ring. The imidazo[1,5-a]pyridine scaffold is renowned for its photophysical stability, synthetic versatility, and biological relevance, making it a key structure in medicinal chemistry, optoelectronics, and chemical sensing .
Properties
IUPAC Name |
3-(1-cyclopentylimidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2/c21-16(22)14-13-7-3-4-8-20(13)15(18-14)12-9-19(10-17-12)11-5-1-2-6-11/h3-4,7-11H,1-2,5-6H2,(H,21,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDFXRZUTEAWQKL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=C(N=C2)C3=NC(=C4N3C=CC=C4)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The compound belongs to the imidazo[1,5-a]pyridine class, which is known for diverse biological activities. Its structural formula is represented as follows:
This compound features a cyclopentyl group and an imidazole ring, contributing to its interaction with various biological targets.
Anticancer Activity
Recent studies have highlighted the compound's potential as an anticancer agent. The imidazo[1,5-a]pyridine scaffold has been associated with various anticancer mechanisms, including:
- Inhibition of Tubulin Polymerization : Similar compounds have shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells. For instance, related imidazopyridines exhibited IC50 values ranging from 80 nM to 200 nM against various cancer cell lines such as HCT-15 and HeLa .
- Targeting Kinases : The compound may inhibit kinases involved in cancer progression. For example, it has been suggested that derivatives of imidazo[1,5-a]pyridine can act as inhibitors of EGFR kinase .
Antimicrobial Activity
Imidazo[1,5-a]pyridine derivatives have demonstrated antimicrobial properties against a range of pathogens. The biological activity is often linked to their ability to disrupt microbial cell functions.
Anti-inflammatory Properties
Studies indicate that compounds within this class may exhibit anti-inflammatory effects by modulating inflammatory pathways. This activity is crucial for treating conditions like arthritis and other inflammatory diseases.
Structure-Activity Relationship (SAR)
Understanding the SAR of 3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is essential for optimizing its biological activity. Key findings include:
- Substituent Effects : The presence of different substituents on the imidazole ring significantly affects the compound's potency. For instance, variations in alkyl or aryl groups can enhance or reduce activity against specific targets .
- Binding Interactions : Molecular docking studies suggest that the binding affinity of this compound to target proteins correlates with its structural features, such as hydrogen bond donors and acceptors present in the imidazole ring .
Study 1: Anticancer Efficacy
In a preclinical study using xenograft models, derivatives of imidazo[1,5-a]pyridine were administered at doses of 30 mg/kg. Results showed significant tumor growth inhibition (up to 90%) in melanoma models . This highlights the potential therapeutic applications of these compounds in oncology.
Study 2: Antimicrobial Testing
Another study evaluated the antimicrobial efficacy of related imidazopyridine derivatives against various bacterial strains. The results indicated that certain derivatives exhibited low MIC values (minimum inhibitory concentration), suggesting strong antibacterial activity .
Comparison with Similar Compounds
Enzyme Inhibition
Imidazo[1,5-a]pyridine derivatives such as 1-substituted pyridyl compounds (e.g., compound 3a in ) exhibit cysteine protease inhibition (Ki: 13.75–99.30 mM) and antibacterial activity (MIC50: 0.6–1.4 mg/mL) . The target compound’s cyclopentyl group may modulate these activities by altering hydrophobic interactions with enzyme active sites. For instance, the cyclopentyl moiety could enhance binding entropy, as seen in thermodynamic studies of similar inhibitors .
Antibacterial Potential
Compound 3a () demonstrates broad-spectrum antibacterial activity, attributed to its pyridyl and hydroxyphenyl substituents. In contrast, the cyclopentyl group in the target compound may prioritize Gram-positive bacterial targeting due to increased membrane penetration, though experimental validation is needed .
Photophysical Properties
Imidazo[1,5-a]pyridine-based fluorophores () exhibit solvatochromism, large Stokes shifts (>100 nm), and lipid bilayer intercalation. The target compound’s carboxylic acid group could introduce polarity-dependent emission shifts, while the cyclopentyl group may stabilize the excited state in hydrophobic environments (e.g., membranes) .
Physicochemical Properties
Solubility and Lipophilicity
The carboxylic acid group improves aqueous solubility compared to non-polar derivatives like 6-(trifluoromethyl)imidazo[1,5-a]pyridine-3-carboxylic acid ().
Solid-State Behavior
Polymorphism studies () reveal that substituents significantly influence crystal packing. For example, 3-(2-pyridinyl)imidazo[1,5-a]pyridine forms distorted herringbone structures due to asymmetric substituents. The cyclopentyl group in the target compound may induce unique polymorphic forms, impacting bioavailability in drug formulations .
Comparative Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
